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Compound of Interest |

Compound Name: (2)-3-lodoacrylic acid
CAS No.: 6214-35-3
Cat. No.: B1298675

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of (Z)-3-lodoacrylic Acid

Introduction

(Z)-3-lodoacrylic acid is a halogenated a,B-unsaturated carboxylic acid that serves as a
valuable and versatile building block in modern organic synthesis. Its strategic combination of
three distinct functional groups—a vinyl iodide, a cis-configured alkene, and a carboxylic acid—
makes it a key precursor for the construction of complex molecular architectures. For
researchers in medicinal chemistry and drug development, compounds like (Z)-3-lodoacrylic
acid are instrumental in creating novel heterocyclic frameworks and facilitating structure-
activity relationship (SAR) studies through cross-coupling reactions.[1] Understanding its core
physical properties is not merely an academic exercise; it is a prerequisite for its effective
handling, reaction optimization, and the rational design of synthetic pathways. This guide
provides a detailed examination of these properties, grounded in established analytical
techniques, to empower researchers in leveraging this potent synthetic intermediate.

Section 1: Core Physical and Chemical Properties

The fundamental identity and physical state of (Z)-3-lodoacrylic acid are summarized below.
This data is critical for procurement, storage, and stoichiometric calculations.
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Property Value Source(s)
IUPAC Name (22)-3-lodoprop-2-enoic acid [2]
Synonyms cis-3-lodoacrylic acid [3114]

CAS Number 6214-35-3 [21131[4][5]
Molecular Formula C3HslO2 [2][3]
Molecular Weight 197.96 g/mol [41[5]

) White to light yellow crystalline
Physical Form , [41[5]
solid/powder

Melting Point 65 °C [4]

N ] Data not available; likely to
Boiling Point )
decompose upon heating.

Purity (Typical) >95% [5]

Molecular Structure

The spatial arrangement of atoms dictates the molecule's reactivity and interactions. The Z-
configuration (from the German zusammen, meaning "together") indicates that the highest
priority substituents on each carbon of the double bond, in this case, the iodine and the
carboxylic acid group, are on the same side.

Caption: 2D representation of (Z)-3-lodoacrylic acid.

Section 2: Acidity and Solubility Profile
Aqueous Acidity (pKa)

The pKa is a critical parameter that governs the ionization state of the molecule in aqueous
media, profoundly influencing its solubility, reactivity, and biological interactions. While a
specific experimental pKa value for (Z)-3-lodoacrylic acid is not readily available in public
databases, we can make an expert estimation based on its molecular structure.
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The parent molecule, acrylic acid, has a pKa of approximately 4.25. The presence of an iodine
atom at the B-position introduces a mild electron-withdrawing inductive effect. This effect helps
to stabilize the resulting carboxylate anion upon deprotonation, thereby increasing the acidity of
the molecule. Consequently, the pKa of (Z)-3-lodoacrylic acid is expected to be slightly lower
than 4.25. For any application where pH is critical, such as in biological assays or pH-
dependent reactions, an experimental determination is strongly recommended.

Solubility

Quantitative solubility data is not widely reported. However, the molecule's structural features
allow for a qualitative assessment:

o Polar Solvents: As a polar organic molecule containing a hydrogen-bond-donating and -
accepting carboxylic acid group, (Z)-3-lodoacrylic acid is expected to be soluble in polar
organic solvents such as methanol, ethanol, DMSO, and THF.

e Aqueous Solubility: Its solubility in water is likely limited but will increase significantly at pH
values above its pKa, as the deprotonated and highly polar carboxylate anion is formed. A
related poly-zinc complex is noted to be insoluble in water but soluble in aqueous ammonia,
where the basic conditions would form the soluble carboxylate.[6]

» Non-polar Solvents: Solubility is expected to be low in non-polar solvents like hexanes or
toluene.

Section 3: Spectroscopic and Structural
Characterization

Confirming the identity, purity, and stereochemistry of (Z)-3-lodoacrylic acid is paramount.
This is achieved through a combination of spectroscopic techniques, each providing a unique
piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure and stereochemistry of this
molecule.[1]

e H NMR:
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o Carboxylic Acid Proton (-COOH): A broad singlet, typically observed far downfield (>10
ppm), which will readily exchange with D20.

o Vinyl Protons (-CH=CH-): Two signals will be present. Due to the electronegativity of the
adjacent iodine and carbonyl group, they will appear in the alkene region (typically 6-8
ppm). They will appear as a pair of doublets due to coupling to each other.

o Causality & Trustworthiness: The definitive proof of the Z-stereochemistry lies in the
magnitude of the vicinal coupling constant (3JH-H) between these two vinyl protons. For
cis-alkenes, this value is typically in the range of 7-12 Hz. Its trans counterpart, (E)-3-
lodoacrylic acid, would exhibit a much larger coupling constant (typically 13-18 Hz). This
single parameter provides an unambiguous and self-validating confirmation of the double
bond geometry.

o BC NMR:

o A standard proton-decoupled 13C NMR spectrum will show three distinct signals
corresponding to the three carbon atoms in unique electronic environments.[7]

o Carbonyl Carbon (-COOH): The least shielded carbon, appearing furthest downfield,
typically in the 165-175 ppm range.[8]

o Vinylic Carbons (-CH=CH-): Two signals in the alkene region (~100-140 ppm). The carbon
atom bonded to the iodine (C-I) will be significantly shielded compared to a typical vinylic
carbon due to the "heavy atom effect.”

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups.[9]

e O-H Stretch (Carboxylic Acid): A very broad and strong absorption band from approximately
2500-3300 cm~%, which is characteristic of the hydrogen-bonded O-H group in a carboxylic
acid dimer.

e C=0 Stretch (Carbonyl): A very strong, sharp absorption band around 1680-1710 cm~*. The
conjugation with the C=C double bond shifts this to a slightly lower wavenumber compared
to a saturated carboxylic acid.
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e C=C Stretch (Alkene): A medium intensity absorption around 1600-1640 cm™1.

e C-l Stretch (Carbon-lodine): A weak absorption in the fingerprint region, typically found at
500-600 cm2.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide fragmentation information.

e Molecular lon Peak ([M]*): In techniques like electron ionization (El), a peak corresponding
to the molecular weight (m/z = 198) should be observable.[10]

« |sotopic Pattern: The presence of iodine (27l is 100% abundant) simplifies the isotopic
pattern.

o Key Fragments: Common fragmentation pathways include the loss of the carboxyl group (-
COOH, 45 Da) and the loss of the iodine atom (-I, 127 Da).

Section 4: Experimental Methodologies

The following protocols describe standard, reliable methods for determining key physical
properties.

Workflow for Spectroscopic Identity Confirmation

This workflow ensures a systematic and definitive confirmation of the material's identity and
stereochemistry.
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Caption: Logical workflow for the definitive structural confirmation of (Z)-3-lodoacrylic acid.

Protocol: Melting Point Determination

This method provides a sharp melting range for pure substances, with impurities causing
depression and broadening of this range.

e Preparation: Ensure the (Z)-3-lodoacrylic acid sample is completely dry and finely
powdered.

o Capillary Loading: Tightly pack a small amount of the sample into a capillary tube to a height
of 2-3 mm.

 Instrumentation: Place the capillary tube into a calibrated digital melting point apparatus.
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e Measurement: Heat the sample rapidly to about 15-20 °C below the expected melting point
(65 °C). Then, decrease the heating rate to 1-2 °C per minute.

» Observation: Record the temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2).

» Validation: A pure sample will have a sharp melting range (T2 - T1 < 2 °C). The observed
range should be consistent with the literature value (approx. 65 °C).

Protocol: pKa Determination via Potentiometric Titration

This classic method reliably determines the pKa by measuring pH changes upon addition of a
titrant.

Solution Preparation: Accurately weigh approximately 0.1 mmol of (Z)-3-lodoacrylic acid
and dissolve it in ~50 mL of deionized, CO2-free water. Gentle warming may be required.

« Titration Setup: Place the solution in a jacketed beaker maintained at 25 °C. Introduce a
calibrated pH electrode and a magnetic stirrer.

« Titration: Slowly titrate the solution with a standardized solution of a strong base (e.g., 0.1 M
NaOH), recording the pH after each incremental addition of titrant.

o Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a
titration curve.

o pKa Determination: The pKa is the pH at the half-equivalence point (the point where half of
the acid has been neutralized). This can also be determined more accurately from the
maximum of the first derivative of the titration curve.

Section 5: Stability and Handling

As a reactive chemical intermediate, proper storage and handling are essential for maintaining
its integrity and ensuring laboratory safety.

o Storage: The compound should be stored in a tightly sealed container in a refrigerator (2-8
°C), protected from light and moisture.[4][5]
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 Stability: (Z)-3-lodoacrylic acid is the kinetically favored product of certain syntheses and
can be susceptible to isomerization to the more thermodynamically stable (E)-isomer under
thermal, photochemical, or catalytic conditions.[1]

o Safety: The compound is classified as corrosive and causes severe skin burns and eye
damage (GHS Hazard statement H314).[5] It may also be harmful if swallowed, in contact
with skin, or inhaled.[2] All handling should be performed in a well-ventilated fume hood
using appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Conclusion

(Z)-3-lodoacrylic acid is a synthetic intermediate defined by a precise set of physical
properties. Its solid nature, moderate melting point, and expected acidity are foundational to its
practical application. The definitive confirmation of its structure, and particularly its crucial Z-
stereochemistry, relies on a logical application of modern spectroscopic methods, with *H NMR
providing the most unambiguous evidence through proton-proton coupling constants. By
understanding and experimentally verifying these core characteristics, researchers and drug
development professionals can confidently and safely employ this versatile building block in the
synthesis of novel and impactful molecules.
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3-iodoacrylic-acid-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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